Cas no 1804729-82-5 (3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile
• CAS No: 1804729-82-5
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4876080
• Update Time: 2025-06-14

3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-9-4-8(10(11)12)15-7(2-3-13)6(9)5-14/h4,10H,2H2,1H3
• InChI Key： SSPGHWRKJKGNQR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(CC#N)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7

Additional information on 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

Research Brief on 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS: 1804729-82-5)

3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS: 1804729-82-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a subject of keen interest for researchers.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile involves multi-step chemical reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its application in high-throughput screening and preclinical studies. The difluoromethyl group, in particular, has been highlighted for its role in enhancing the metabolic stability and bioavailability of the compound, a key consideration in drug development.

In terms of biological activity, preliminary studies have demonstrated that 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile exhibits notable inhibitory effects on specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its efficacy as a potential inhibitor of certain kinases involved in inflammatory pathways. These findings suggest its applicability in developing novel therapeutics for inflammatory diseases, although further in vivo studies are required to validate these results.

Another area of interest is the compound's potential use in agrochemicals. Its structural features, particularly the difluoromethyl group, have been associated with herbicidal and fungicidal properties. A recent study in Pest Management Science (2024) explored its activity against common plant pathogens, indicating its promise as a lead compound for next-generation crop protection agents. However, environmental and toxicological assessments are still underway to ensure its safety and sustainability.

Despite these promising developments, challenges remain in the optimization of 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile for commercial applications. Issues such as scalability of synthesis, cost-effectiveness, and regulatory compliance need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS: 1804729-82-5) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique chemical structure and biological activity make it a compelling candidate for further investigation. Continued research and development efforts are expected to yield significant advancements in its applications, paving the way for innovative solutions in healthcare and agriculture.